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Compound of Interest

Compound Name: C.I. Acid Red 183

Cat. No.: B1219784 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

precipitation of C.I. Acid Red 183 in solution.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Red 183 and what are its common applications?

C.I. Acid Red 183, also known as Acid Red GRE, is a monoazo acid dye.[1] Its chemical

formula is C₁₆H₁₁ClN₄Na₂O₈S₂ and it has a molecular weight of 532.48 g/mol .[2] It is

commonly used in various industrial and research applications, including:

Dyeing of textiles, leather, and paper.[1]

As a biological stain in hematology and histology.

In the formulation of inks and cosmetics.

Q2: What are the general solubility properties of C.I. Acid Red 183?

C.I. Acid Red 183 is generally described as being soluble in water, forming a red-colored

solution.[1][3] However, specific quantitative solubility data can vary. One source indicates a

very low water solubility of 903.5 µg/L at 25°C, which may not be representative of its practical

use in solution for many applications. It is also soluble in sulfuric acid, resulting in a red-light

yellow color.
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Q3: What factors can cause C.I. Acid Red 183 to precipitate from solution?

Several factors can lead to the precipitation of C.I. Acid Red 183:

Low Temperatures: As with many solutes, the solubility of C.I. Acid Red 183 in water is

expected to decrease at lower temperatures, which can lead to precipitation.

High Salt Concentrations: The addition of high concentrations of salts (salting out) can

reduce the solubility of the dye.

Extreme pH: The color of C.I. Acid Red 183 solutions is pH-dependent. In a 10% sulfuric

acid solution, the color changes to a bluish hue, while a 10% sodium hydroxide solution turns

it orange. Extreme pH values can affect the ionic state of the dye molecule, potentially

reducing its solubility.

Presence of Incompatible Solvents or Reagents: Mixing the aqueous dye solution with

certain organic solvents or other chemical reagents can lead to precipitation if the dye is not

soluble in the resulting mixture.

Q4: How can I improve the solubility and stability of my C.I. Acid Red 183 solution?

To enhance the solubility and prevent precipitation, consider the following:

Use High-Purity Water: Start with distilled or deionized water to avoid introducing ions that

could interact with the dye.

Optimize pH: Maintain a neutral to slightly acidic pH for your stock solutions unless your

specific application requires a different pH.

Gentle Heating: Gently warming the solution while stirring can help dissolve the dye more

effectively. Avoid boiling, as it could potentially degrade the dye.

Use of Co-solvents: For applications that allow, the addition of a small amount of a water-

miscible organic solvent, such as ethanol or isopropanol, may improve solubility. However,

compatibility should be tested for your specific experiment.
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Prepare Fresh Solutions: For critical applications, it is always best to prepare fresh solutions

to ensure accurate concentration and avoid issues with long-term stability.

Q5: What are the recommended storage conditions for C.I. Acid Red 183 solutions?

To maintain the stability of your C.I. Acid Red 183 solutions and prevent precipitation during

storage, it is recommended to:

Store in a cool, dark place to prevent degradation from light and heat.

Use tightly sealed containers to prevent evaporation, which would increase the dye

concentration and could lead to precipitation.

For long-term storage, refrigeration (2-8°C) is advisable. Allow the solution to return to room

temperature before use to ensure any temperature-dependent precipitate redissolves.

Troubleshooting Guide: Precipitation of C.I. Acid
Red 183
This guide provides a structured approach to troubleshooting precipitation issues with C.I. Acid
Red 183 solutions.
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Observation Potential Cause Recommended Action

Precipitate forms after cooling

the solution.

The concentration of the dye

exceeds its solubility at the

lower temperature.

1. Gently warm the solution

while stirring to redissolve the

precipitate. 2. For future

preparations, either use a

lower concentration of the dye

or maintain the solution at a

slightly elevated temperature

(if compatible with your

experiment). 3. Consider

preparing a more dilute stock

solution.

Precipitate forms immediately

upon adding a salt or buffer.

The high ionic strength of the

solution is causing the dye to

"salt out." or The dye is

incompatible with the specific

buffer components.

1. Try adding the salt or buffer

solution more slowly and with

vigorous stirring. 2. Prepare a

more dilute solution of the dye

before adding the salt or buffer.

3. Test the compatibility of the

dye with different buffer

systems (e.g., phosphate,

citrate, TRIS) at the desired

concentration and pH.

Precipitate forms after adding

an organic solvent.

C.I. Acid Red 183 has low

solubility in the final solvent

mixture.

1. Determine the solubility of

C.I. Acid Red 183 in the

specific organic solvent and

the final mixture. 2. Consider

using a different co-solvent in

which the dye is more soluble.

3. Adjust the ratio of the

aqueous solution to the

organic solvent.

A film or precipitate forms on

the surface of the solution

during storage.

Evaporation of the solvent has

led to an increase in the dye

concentration beyond its

solubility limit.

1. Ensure that storage

containers are tightly sealed.

2. If some evaporation has

occurred, you may try to
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redissolve the precipitate by

adding a small amount of pure

solvent (e.g., water) and gently

warming.

The color of the solution

changes, and a precipitate is

observed.

A chemical reaction or

degradation of the dye has

occurred, possibly due to pH

changes or exposure to light or

incompatible chemicals.

1. Check the pH of the solution

and adjust if necessary. 2.

Protect the solution from light

during storage and use. 3.

Ensure all glassware is clean

and free of contaminants. 4.

Prepare a fresh solution.

Experimental Protocols
Protocol for Preparing a Stable Aqueous Stock Solution
of C.I. Acid Red 183
This protocol outlines the steps to prepare a 1% (w/v) aqueous stock solution of C.I. Acid Red
183.

Materials:

C.I. Acid Red 183 powder

High-purity distilled or deionized water

Volumetric flask

Magnetic stirrer and stir bar

Weighing paper/boat

Spatula

Hot plate (optional, for gentle warming)

Procedure:
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Weigh the Dye: Accurately weigh 1.0 g of C.I. Acid Red 183 powder.

Transfer to Flask: Carefully transfer the powder into a 100 mL volumetric flask.

Initial Wetting: Add a small amount of water (e.g., 5-10 mL) to the flask to create a paste with

the dye powder. This helps to prevent clumping.

Dissolution: Add a magnetic stir bar to the flask and place it on a magnetic stirrer. Gradually

add more water (up to about 80 mL) while continuously stirring.

Gentle Heating (if necessary): If the dye does not dissolve completely at room temperature,

gently warm the solution on a hot plate to about 40-50°C while stirring. Do not boil.

Cool to Room Temperature: Once the dye is fully dissolved, remove the flask from the heat

source (if used) and allow it to cool to room temperature.

Final Volume Adjustment: Once the solution has returned to room temperature, carefully add

water to the 100 mL mark on the volumetric flask.

Mixing and Storage: Cap the flask and invert it several times to ensure the solution is

homogeneous. Transfer the solution to a clearly labeled, tightly sealed storage bottle and

store in a cool, dark place.

Visualizing Troubleshooting Logic
The following diagram illustrates a logical workflow for troubleshooting precipitation issues with

C.I. Acid Red 183 solutions.
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Precipitate Observed in
C.I. Acid Red 183 Solution

Was the solution
recently cooled or stored

at low temperature?

Were any salts, buffers,
or solvents recently added?

No

Gently warm and stir
to redissolve.

Yes

How was the solution stored?No

Test compatibility of
additives with the dye.

Yes

Ensure storage is in a cool,
dark place with a tight seal.

Improperly

Prepare a fresh solution
using high-purity reagents.

Properly

Consider preparing a
more dilute solution.

Add reagents slowly
with vigorous stirring.

Click to download full resolution via product page

Caption: Troubleshooting workflow for C.I. Acid Red 183 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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